Cas no 1443304-64-0 (4-methyl-3-pentoxybenzaldehyde)

• Product Name: 4-methyl-3-pentoxybenzaldehyde
• CAS No: 1443304-64-0
• MF: C₈H₄O₆
• MW: 196.11376285553
• MDL: MFCD18426736
• CID: 5218963
• Update Time: 2026-03-06

4-methyl-3-pentoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-pentoxybenzaldehyde

• MDL： MFCD18426736
• Inchi： 1S/C8H4O6/c9-1-3-5(11)7(13)4(2-10)8(14)6(3)12/h1-4H
• InChI Key： KVXDEUUGYHIVRW-UHFFFAOYSA-N
• SMILES： C(=O)C1C(=O)C(=O)C(C=O)C(=O)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on 4-methyl-3-pentoxybenzaldehyde

Comprehensive Overview of 4-methyl-3-pentoxybenzaldehyde (CAS No. 1443304-64-0): Properties, Applications, and Industry Insights

4-methyl-3-pentoxybenzaldehyde (CAS No. 1443304-64-0) is a specialized organic compound gaining attention in fragrance, pharmaceutical, and fine chemical industries. This benzaldehyde derivative features a unique molecular structure combining a methyl group at the 4-position and a pentoxy group at the 3-position of the benzene ring, offering distinct physicochemical properties. Researchers value its balanced lipophilicity and aromatic character, making it versatile for synthetic applications.

The compound's CAS registry number 1443304-64-0 serves as its universal identifier in chemical databases, ensuring precise tracking across global supply chains. With a molecular formula of C13H18O2 and average molecular weight of 206.28 g/mol, 4-methyl-3-pentoxybenzaldehyde typically presents as a colorless to pale yellow liquid with a characteristic aldehyde aroma. Its boiling point ranges between 280-285°C at atmospheric pressure, while the refractive index falls in the 1.510-1.520 range at 20°C.

In fragrance applications, this specialty aldehyde contributes to modern perfume accords, particularly in woody and amber compositions. Perfumers utilize its moderate volatility and diffusion properties to create long-lasting scent profiles. Recent trends in clean beauty formulations have increased demand for such precisely engineered aroma chemicals that meet IFRA standards while delivering complex olfactory effects.

The pharmaceutical industry explores 4-methyl-3-pentoxybenzaldehyde as a chiral building block for drug development. Its electron-rich aromatic system facilitates various electrophilic substitution reactions, making it valuable for constructing heterocyclic scaffolds. Researchers investigating COX-2 inhibitors and neuroprotective agents have patented derivatives containing this structural motif, highlighting its potential in medicinal chemistry.

From a synthetic chemistry perspective, this compound serves as an excellent electrophile in Grignard reactions, reductive aminations, and aldol condensations. The pentoxy side chain enhances solubility in non-polar media, while the aldehyde functionality remains reactive for further transformations. Process chemists appreciate its stability under standard storage conditions (recommended at 2-8°C in amber glass) and compatibility with common organic solvents.

Environmental considerations for CAS 1443304-64-0 include its biodegradability profile and ecotoxicological data. Recent green chemistry initiatives have driven improvements in its synthetic routes, reducing heavy metal catalysts and improving atom economy. The compound's OECD screening tests indicate moderate persistence in aquatic systems, prompting proper wastewater treatment protocols in industrial settings.

Analytical characterization of 4-methyl-3-pentoxybenzaldehyde typically employs GC-MS (showing major fragments at m/z 206, 191, and 163), HPLC (retention time ~12.3 minutes on C18 columns with 70:30 methanol:water), and NMR spectroscopy (characteristic aldehyde proton at δ 9.80-9.85 ppm). Quality control specifications usually require ≥98% purity by area normalization, with strict limits on residual solvents and oxidation byproducts.

Market intelligence reveals growing demand for 1443304-64-0 across Asia-Pacific regions, particularly in electronic chemicals and advanced material applications. Its derivatives show promise in organic semiconductors and liquid crystal formulations, aligning with global trends in flexible electronics. Suppliers increasingly offer custom synthesis services and derivatization packages to meet diverse research needs.

Safety documentation for 4-methyl-3-pentoxybenzaldehyde indicates standard precautions for handling aldehyde compounds—including glove protection and ventilation requirements. While not classified as hazardous under GHS criteria, proper laboratory hygiene practices are recommended. The substance has shown excellent compatibility with common polymer materials in packaging studies, favoring HDPE containers for bulk storage.

Future research directions for this compound include exploration in catalysis (as ligand precursor), flavor enhancement (through controlled release systems), and bio-based synthesis routes. Patent analysis shows increasing activity around 1443304-64-0 derivatives in agrochemical applications, particularly for plant growth regulators and eco-friendly pesticides. These developments position 4-methyl-3-pentoxybenzaldehyde as a compound with expanding industrial relevance.